![molecular formula C22H13ClN4O B4876332 3-chloro-N'-11H-indeno[1,2-b]quinoxalin-11-ylidenebenzohydrazide](/img/structure/B4876332.png)
3-chloro-N'-11H-indeno[1,2-b]quinoxalin-11-ylidenebenzohydrazide
Overview
Description
3-chloro-N'-11H-indeno[1,2-b]quinoxalin-11-ylidenebenzohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound has been synthesized using various methods and has shown promising results in several research studies.
Mechanism of Action
The mechanism of action of 3-chloro-N'-11H-indeno[1,2-b]quinoxalin-11-ylidenebenzohydrazide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the cells. This leads to the inhibition of cell growth and proliferation, which is beneficial in the treatment of cancer and other diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, which is the programmed cell death of cancer cells. It has also been shown to inhibit the expression of certain genes that are involved in the growth and proliferation of cancer cells. Moreover, it has been shown to reduce inflammation by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-chloro-N'-11H-indeno[1,2-b]quinoxalin-11-ylidenebenzohydrazide in lab experiments is its potent anticancer properties. It has shown promising results in inhibiting the growth of cancer cells, making it a potential candidate for the development of anticancer drugs. Moreover, it has shown antibacterial and antifungal properties, which could be useful in the development of new antibiotics and antifungal drugs. However, one of the limitations of using this compound in lab experiments is its toxicity. It has been shown to be toxic to normal cells at high concentrations, which could limit its use in certain applications.
Future Directions
There are several future directions for the research on 3-chloro-N'-11H-indeno[1,2-b]quinoxalin-11-ylidenebenzohydrazide. One of the directions is to study its potential as an anticancer drug and to develop new drugs based on this compound. Another direction is to study its antibacterial and antifungal properties and to develop new antibiotics and antifungal drugs. Moreover, further research is needed to understand the mechanism of action of this compound and to identify its molecular targets. This could lead to the development of more effective drugs with fewer side effects. Finally, more studies are needed to evaluate the toxicity of this compound and to identify its potential limitations in different applications.
Scientific Research Applications
3-chloro-N'-11H-indeno[1,2-b]quinoxalin-11-ylidenebenzohydrazide has shown potential applications in several scientific research areas. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation. Moreover, it has been studied for its antibacterial and antifungal properties and has shown potential in inhibiting the growth of bacteria and fungi.
Properties
IUPAC Name |
3-chloro-N-(10H-indeno[2,3-b]quinoxalin-11-ylimino)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H13ClN4O/c23-14-7-5-6-13(12-14)22(28)27-26-20-16-9-2-1-8-15(16)19-21(20)25-18-11-4-3-10-17(18)24-19/h1-12,25H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFIXGPMJZPCDQT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C3C2=NC4=CC=CC=C4N3)N=NC(=O)C5=CC(=CC=C5)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H13ClN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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